Cas no 1114600-35-9 (3-[(4-methylphenyl)sulfanyl]-6-[3-(4-phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine)

• Product Name: 3-[(4-methylphenyl)sulfanyl]-6-[3-(4-phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine
• CAS No: 1114600-35-9
• MF: C₂₇H₃₁N₅OS
• MW: 473.632944345474
• CID: 5757702
• Update Time: 2025-07-09

3-[(4-methylphenyl)sulfanyl]-6-[3-(4-phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• [1-[6-(4-methylphenyl)sulfanylpyridazin-3-yl]piperidin-3-yl]-(4-phenylpiperazin-1-yl)methanone
• 3-[(4-methylphenyl)sulfanyl]-6-[3-(4-phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine

• Inchi： 1S/C27H31N5OS/c1-21-9-11-24(12-10-21)34-26-14-13-25(28-29-26)32-15-5-6-22(20-32)27(33)31-18-16-30(17-19-31)23-7-3-2-4-8-23/h2-4,7-14,22H,5-6,15-20H2,1H3
• InChI Key： YNJSXZHAQPZWEZ-UHFFFAOYSA-N
• SMILES： C(C1CCCN(C2=NN=C(SC3=CC=C(C)C=C3)C=C2)C1)(N1CCN(C2=CC=CC=C2)CC1)=O

Additional information on 3-[(4-methylphenyl)sulfanyl]-6-[3-(4-phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine

Introduction to 3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine (CAS No. 1114600-35-9)

3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine, with the CAS number 1114600-35-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridazine core, a sulfanyl group, and a piperazine-piperidine moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The pyridazine core of 3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the sulfanyl group (thioether) introduces additional reactivity and potential for forming disulfide bonds, which can be crucial in various biological processes.

The piperazine-piperidine moiety in this compound is particularly noteworthy. Piperazines are widely used in drug design due to their ability to modulate various receptors and ion channels. The combination of piperazine and piperidine rings can enhance the compound's lipophilicity and central nervous system (CNS) penetration, making it a promising candidate for CNS-related disorders. The carbonyl group attached to the piperidine ring further adds to the compound's functional versatility.

Recent studies have explored the pharmacological properties of 3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine. One notable area of research is its potential as an antipsychotic agent. Preclinical studies have shown that this compound exhibits high affinity for dopamine D2 receptors, which are key targets for treating schizophrenia and other psychiatric disorders. Additionally, it has demonstrated selective binding to serotonin 5-HT2A receptors, further supporting its potential as an atypical antipsychotic.

In addition to its antipsychotic properties, 3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine has been investigated for its neuroprotective effects. In vitro and in vivo studies have indicated that it can reduce oxidative stress and inhibit neuroinflammation, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound may have broader therapeutic applications beyond psychiatry.

The safety profile of 3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine is also an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine involves several steps, including the formation of the pyridazine core, introduction of the sulfanyl group, and attachment of the piperazine-piperidine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. Optimizing these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, 3-[(4-Methylphenyl)sulfanyl]-6-[3-(4-Phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine (CAS No. 1114600-35-9) represents a promising molecule with potential applications in the treatment of psychiatric disorders and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.